Cas no 1021023-67-5 (ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate)

• Product Name: ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate
• CAS No: 1021023-67-5
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 6411178
• PubChem ID: 42176101
• Update Time: 2025-10-30

ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate
• CZWBFKISOTWCFP-UHFFFAOYSA-N
• SR-01000921755-1
• ethyl 4-((4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)amino)-4-oxobutanoate
• ethyl 4-[4-[5-(4-methoxy-N-methylanilino)-1,3,4-thiadiazol-2-yl]anilino]-4-oxobutanoate
• F5259-0263
• SR-01000921755
• 1021023-67-5
• AKOS024503687
• VU0639578-1

• Inchi： 1S/C22H24N4O4S/c1-4-30-20(28)14-13-19(27)23-16-7-5-15(6-8-16)21-24-25-22(31-21)26(2)17-9-11-18(29-3)12-10-17/h5-12H,4,13-14H2,1-3H3,(H,23,27)
• InChI Key： CZWBFKISOTWCFP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NC1=CC=C(C2=NN=C(N(C)C3=CC=C(OC)C=C3)S2)C=C1)=O

Computed Properties

• Exact Mass: 440.15182643g/mol
• Monoisotopic Mass: 440.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate

Introduction to Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate (CAS No. 1021023-67-5)

Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1021023-67-5, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound incorporates several key functional groups, including 4-methoxyphenyl, methylamino, and 1,3,4-thiadiazole moieties, which contribute to its potential therapeutic applications.

The pharmacological profile of Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate has been the subject of extensive research in recent years. Studies have indicated that this compound exhibits notable activity against various biological targets, making it a valuable candidate for further development in drug discovery. Specifically, the presence of the 1,3,4-thiadiazole ring is known to enhance the biological activity of many pharmaceutical compounds due to its ability to interact with specific enzymes and receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target inflammation and immunomodulation. Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate has shown potential in this area, with preliminary studies suggesting its ability to modulate inflammatory pathways. The compound's interaction with key inflammatory mediators and its ability to influence immune cell function make it an intriguing candidate for further investigation.

The synthesis of Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the 1,3,4-thiadiazole core structure, which is then functionalized with various aromatic and heterocyclic groups. The introduction of the 4-methoxyphenyl and methylamino substituents further refines the compound's pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture.

The chemical stability of Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate is another critical aspect that has been thoroughly investigated. The compound's susceptibility to degradation under various environmental conditions is assessed to ensure its suitability for both laboratory research and potential clinical applications. Stability studies have revealed that the compound maintains its integrity under controlled storage conditions but may degrade when exposed to extreme temperatures or acidic environments.

In vitro and in vivo studies have provided valuable insights into the pharmacological effects of Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate. These studies have highlighted its potential as an anti-inflammatory agent by demonstrating its ability to reduce pro-inflammatory cytokine production and inhibit key inflammatory enzymes. Additionally, preliminary data suggest that the compound may exhibit neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases.

The safety profile of Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate has also been evaluated through toxicological studies. These studies have assessed the compound's acute toxicity, chronic toxicity, and potential side effects. The results indicate that the compound is generally well-tolerated at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations. Further research is ongoing to fully characterize its safety profile and identify any potential long-term effects.

The future development of Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)carbamoyl]propanoate as a therapeutic agent is promising. Ongoing research aims to optimize its pharmacokinetic properties and explore new mechanisms of action. Additionally, clinical trials are being planned to evaluate its efficacy in treating various inflammatory and neurodegenerative disorders. The collaboration between academic researchers and pharmaceutical companies is essential in advancing this compound from preclinical studies to clinical applications.

In conclusion, Ethyl 3-[(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-y]} pheny}] carbamoyl ] propanoate (CAS No. 1021023 -67 -5 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising biological activities , make it an attractive candidate for further development . As research continues , it is expected that this compound will play an important role in addressing various therapeutic challenges .